N-[(1,2-dimethylindol-5-yl)methyl]-4-fluorobenzamide

Specification

• CAS No.: 852137-35-0
• Molecular Formula: C18H17FN2O
• Molecular Weight: 296.345
• IUPAC Name: N-[(1,2-dimethylindol-5-yl)methyl]-4-fluorobenzamide
• Standard InChI: InChI=1S/C18H17FN2O/c1-12-9-15-10-13(3-8-17(15)21(12)2)11-20-18(22)14-4-6-16(19)7-5-14/h3-10H,11H2,1-2H3,(H,20,22)
• Standard InChI Key: ICXPYPOMCQUCIG-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(N1C)C=CC(=C2)CNC(=O)C3=CC=C(C=C3)F

Introduction

N-[(1,2-dimethylindol-5-yl)methyl]-4-fluorobenzamide is a complex organic compound that belongs to the class of aromatic amides. It features an indole ring system, which is a bicyclic structure composed of a benzene ring fused to a pyrrole ring. The presence of a fluorine atom in the benzamide moiety further enhances its chemical properties and potential applications in medicinal chemistry.

Synthesis Methods

The synthesis of N-[(1,2-dimethylindol-5-yl)methyl]-4-fluorobenzamide typically involves reactions between indole derivatives and fluorinated benzamides. Common solvents used in these reactions include dichloromethane and dimethylformamide. The conditions can vary from room temperature to reflux, depending on the reactivity of the substrates. Purification techniques such as column chromatography are often employed to isolate the final product.

Potential Applications

This compound has potential applications in medicinal chemistry, particularly as a lead compound for drug development. Its structural features, including the indole and fluorobenzamide moieties, suggest it could interact with various biological targets, potentially exhibiting therapeutic effects.

Application Area	Potential Use
Medicinal Chemistry	Lead compound for drug development.
Biological Interactions	Potential therapeutic effects due to its structural features.

Research Findings and Future Directions

Research into similar compounds highlights the importance of modifications to the indole structure or fluorination patterns in affecting biological activity. Future studies should focus on elucidating the mechanism of action and optimizing the compound's structure for improved efficacy and safety.